Cas no 14328-52-0 (D-α-Aminocyclohexylacetic acid)

D-α-Aminocyclohexylacetic acid is a chiral non-proteinogenic amino acid derivative characterized by its cyclohexyl backbone and carboxylic acid functionality. This compound is primarily utilized in peptide synthesis and pharmaceutical research, where its rigid cyclohexyl structure enhances conformational stability in bioactive molecules. Its D-configuration makes it valuable for designing enantioselective compounds, particularly in the development of enzyme inhibitors or receptor modulators. The acid group allows for further derivatization, facilitating incorporation into complex molecular architectures. Due to its unique structural features, it is often employed in medicinal chemistry to improve metabolic stability and binding affinity in drug candidates.
D-α-Aminocyclohexylacetic acid structure
14328-52-0 structure
Product Name:D-α-Aminocyclohexylacetic acid
CAS No:14328-52-0
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD01311678
CID:49741
PubChem ID:253660060
Update Time:2025-10-29

D-α-Aminocyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Amino-2-cyclohexylacetic acid
    • D-alpha-Cyclohexylglycine
    • D-2-Cyclohexylglycine
    • D-α-Cyclohexylglycine
    • (R)-2-Cyclohexylglycine
    • D-CHG-OH
    • D-Cyclohexylglycine
    • H-Cyclohexyl-D-Gly-OH
    • H-D-Chg-OH
    • (2R)-2-amino-2-cyclohexylacetic acid
    • (R)-α-Aminocyclohexylacetic Acid
    • (R)-(+)-alpha-Aminocyclohexylacetic acid
    • D-CHG
    • D-αD-CHG-OH
    • D-Chg-OH·TFA
    • H-D-CHG-OH TFA
    • D-Cyclohexyglycine
    • H-PHG(HEXAHYDRO)-OH
    • CYCLOHEXYL-D-GLYCINE
    • D-α-Aminocyclohexylacetic acid
    • DTXSID50353119
    • A-Cyclohexylglycine
    • D-.ALPHA.-AMINOCYCLOHEXANEACETIC ACID
    • Cyclohexaneacetic acid, alpha-amino-, (alphaR)-
    • J-007789
    • D-alpha-Cyclohexylglycine, >=98.0% (HPLC)
    • D-alpha-Aminocyclohexaneacetic acid
    • KU105BHB7U
    • AC-24105
    • HY-42354
    • d-a-cyclohexylglycine
    • A808053
    • CS-D1762
    • C2673
    • SCHEMBL418060
    • Cyclohexylglycine, (-)-
    • (R)-alpha-Aminocyclohexylacetic acid
    • AKOS016842454
    • EN300-67363
    • 2-Cyclohexyl-D-glycine
    • D-
    • A-Aminocyclohexylacetic Acid
    • D-alpha-Aminocyclohexylacetic acid
    • 14328-52-0
    • AS-17493
    • Cyclohexylglycine, (R)-
    • (2r)-2-amino-2-cyclohexylethanoic acid
    • (2r)-amino(cyclohexyl)acetic acid
    • MFCD01311678
    • D-.alpha.-Cyclohexylglycine
    • Cyclohexaneacetic acid, .alpha.-amino-, (.alpha.R)-
    • (R)-a-Aminocyclohexylacetic acid
    • UNII-KU105BHB7U
    • (R)-AMINO(CYCLOHEXYL)ACETIC ACID
    • MDL: MFCD01311678
    • Inchi: 1S/C8H15NO2/c9-7(8(10)11)6-4-2-1-3-5-6/h6-7H,1-5,9H2,(H,10,11)/t7-/m1/s1
    • InChI Key: WAMWSIDTKSNDCU-SSDOTTSWSA-N
    • SMILES: OC([C@@H](C1CCCCC1)N)=O
    • BRN: 3196806

Computed Properties

  • Exact Mass: 157.11000
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.12
  • Melting Point: 253°C(dec.)(lit.)
  • Boiling Point: 292.8℃ at 760 mmHg
  • Flash Point: 130.9±22.6 °C
  • Refractive Index: 1.51
  • Water Partition Coefficient: dissolution
  • PSA: 63.32000
  • LogP: 1.67890
  • Specific Rotation: -34.5 º (c=0.4 5N HCl)
  • Solubility: Soluble in water

D-α-Aminocyclohexylacetic acid Security Information

D-α-Aminocyclohexylacetic acid Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

D-α-Aminocyclohexylacetic acid Pricemore >>

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D-α-Aminocyclohexylacetic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14328-52-0)D-alpha-Cyclohexylglycine
Order Number:sfd18283
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14328-52-0)D-α-Aminocyclohexylacetic acid
Order Number:A808053
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):445.0
Email:sales@amadischem.com

D-α-Aminocyclohexylacetic acid Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:14328-52-0)D-alpha-Cyclohexylglycine
sfd18283
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:14328-52-0)D-α-Aminocyclohexylacetic acid
A808053
Purity:99%
Quantity:500g
Price ($):445.0
Email